Cas no 872549-98-9 (2-Pentanone, 1-(4-fluoro-3-methoxyphenyl)-)

• Product Name: 2-Pentanone, 1-(4-fluoro-3-methoxyphenyl)-
• CAS No: 872549-98-9
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 1868341
• PubChem ID: 68536141
• Update Time: 2025-04-21

2-Pentanone, 1-(4-fluoro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 1-(4-fluoro-3-methoxyphenyl)-
• 1-[4-fluoro-3-(methyloxy)phenyl]-2-pentanone
• SCHEMBL3168127
• DB-226063
• 872549-98-9

• Inchi： 1S/C12H15FO2/c1-3-4-10(14)7-9-5-6-11(13)12(8-9)15-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： PMISLRZUMHTRGW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CC(CCC)=O

Computed Properties

• Exact Mass: 210.10560788Da
• Monoisotopic Mass: 210.10560788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų